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Compound of Interest

Compound Name: Iodoethane-1-D1

Cat. No.: B3044163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, synthesis,

and spectroscopic data of Iodoethane-1-D1 (CH₃CHD-I). This isotopically labeled compound is

a valuable tool in various research applications, including mechanistic studies, metabolic

pathway analysis, and as a building block in the synthesis of deuterated pharmaceutical

compounds.

Core Chemical and Physical Properties
Iodoethane-1-D1 is a colorless liquid that may discolor upon exposure to light and air.[1][2] It is

an isotopically labeled version of iodoethane where one hydrogen atom on the first carbon is

replaced by a deuterium atom. This substitution results in a slightly higher molecular weight

compared to its non-deuterated counterpart.
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Property Value Source(s)

Molecular Formula C₂H₄DI [3]

Molecular Weight 156.97 g/mol [3][4]

Appearance Colorless liquid [1]

Boiling Point 69-73 °C (lit.) [5]

Melting Point -108 °C (lit.) [5]

Density ~1.974 g/mL at 25 °C

Refractive Index n20/D 1.509 (lit.)

Water Solubility 4 g/L (20 °C) [5]

Stability

Stable, but may discolor in

light. Incompatible with strong

bases, magnesium, and strong

oxidizing agents. Should be

protected from light, moisture,

and air.

[1]

Spectroscopic Data
The introduction of a deuterium atom at the C1 position leads to characteristic changes in the

spectroscopic signatures of iodoethane, particularly in NMR and mass spectrometry.
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Spectroscopic Data Interpretation Source(s)

¹H NMR

The ¹H NMR spectrum is

simplified compared to

iodoethane. The signal for the

C1 proton is significantly

reduced or absent depending

on the isotopic purity. The

quartet for the C1 protons in

iodoethane is replaced by a

triplet for the remaining CHD

proton, coupled to the CH₃

group. The CH₃ group, which

appears as a triplet in

iodoethane, will appear as a

doublet due to coupling with

the single deuterium atom.

[6]

¹³C NMR

The ¹³C NMR spectrum will

show two signals

corresponding to the two

carbon atoms. The C1 carbon

signal will exhibit a C-D

coupling.

Infrared (IR) Spectroscopy

The IR spectrum is expected to

be very similar to that of

iodoethane. Key peaks include

C-H stretching vibrations

(~2880-3080 cm⁻¹), C-H

bending vibrations (~1300-

1500 cm⁻¹), C-C stretching

vibrations (~1200 cm⁻¹), and

characteristic C-I stretching

vibrations (~500-600 cm⁻¹). A

C-D stretching band would be

expected around 2140 cm⁻¹.

[7]
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Mass Spectrometry

The molecular ion peak (M+)

will be observed at m/z 157,

which is one mass unit higher

than that of iodoethane (m/z

156).

[8]

Experimental Protocols
Synthesis of Iodoethane-1-D1
The synthesis of Iodoethane-1-D1 can be adapted from the established method for preparing

iodoethane, by substituting ethanol with ethanol-1-d1. The reaction involves the in situ

generation of phosphorus triiodide (PI₃) from red phosphorus and iodine, which then reacts

with the deuterated ethanol.

Reaction: 3 CH₃CHD-OH + PI₃ → 3 CH₃CHD-I + H₃PO₃

Materials:

Ethanol-1-d1

Red phosphorus

Iodine (powdered)

Anhydrous calcium chloride

5% Sodium hydroxide solution

Distilled water

Procedure:

In a round-bottomed flask fitted with a reflux condenser, place 2.5 g of red phosphorus and

25 cm³ of ethanol-1-d1.[9]

Add 25 g of powdered iodine in small portions (3-4 g at a time) to the flask, allowing about

two minutes between additions. This is an exothermic reaction and should be controlled.[9]
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Once all the iodine has been added, let the mixture stand for 10 minutes.[9]

Heat the mixture on a boiling water bath for one hour to complete the reaction.[9]

After cooling, reconfigure the apparatus for distillation and distill the crude Iodoethane-1-D1.

The receiver should be cooled in an ice bath to minimize volatilization.[10]

Transfer the distillate to a separatory funnel and wash it with an equal volume of water to

remove any remaining ethanol.[9]

Wash the organic layer with a small amount of 5% sodium hydroxide solution to remove any

free iodine, followed by another wash with water.[10]

Separate the lower iodoethane layer and transfer it to a small conical flask.[9]

Dry the product by adding a few granules of anhydrous calcium chloride and swirling until the

liquid is clear.[9]

Finally, purify the Iodoethane-1-D1 by fractional distillation, collecting the fraction boiling at

69-73 °C.[10]
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Reaction Purification

Ethanol-1-d1 +
Red Phosphorus +

Iodine

Reflux for 1 hour
In situ PI3 generation

Crude DistillationCooling Wash with H2O
and 5% NaOH Dry with CaCl2 Fractional Distillation ProductPure Iodoethane-1-D1

Molecular Structure

Chemical & Physical Properties Spectroscopic Signatures

Iodoethane-1-D1
(CH3CHD-I)

Molecular Weight: 156.97
Boiling Point: 69-73 °C

Reactivity as Ethylating Agent

determines

1H NMR: Altered splitting pattern
13C NMR: C-D coupling MS: M+ at m/z 157 IR: C-D stretch (~2140 cm-1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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